3-chloro-N-(4-methyl-1,3-thiazol-2-yl)benzamide
Overview
Description
- Thiazoles exhibit diverse biological activities, including antibacterial, antifungal, anti-inflammatory, antitumor, and antioxidant properties .
- The compound’s physicochemical properties resemble pyridine and pyrimidine, but it also shares some characteristics with thiophene and furan .
3-chloro-N-(4-methylthiazol-2-yl)benzamide: is a heterocyclic compound with a thiazole ring and an amide functional group. Let’s break it down:
Preparation Methods
Synthetic Routes:
Reaction Conditions:
Industrial Production:
Chemical Reactions Analysis
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Chemistry: Used as a building block in organic synthesis.
Biology: Investigated for potential bioactivity (e.g., antimicrobial, antitumor).
Medicine: May have applications in drug development.
Industry: Employed as an intermediate in chemical processes.
Mechanism of Action
- The exact mechanism isn’t well-documented, but it likely interacts with specific molecular targets or pathways.
- Further research is needed to elucidate its mode of action.
Comparison with Similar Compounds
Similar Compounds:
Properties
Molecular Formula |
C11H9ClN2OS |
|---|---|
Molecular Weight |
252.72 g/mol |
IUPAC Name |
3-chloro-N-(4-methyl-1,3-thiazol-2-yl)benzamide |
InChI |
InChI=1S/C11H9ClN2OS/c1-7-6-16-11(13-7)14-10(15)8-3-2-4-9(12)5-8/h2-6H,1H3,(H,13,14,15) |
InChI Key |
MXGUAAMFCPDOEZ-UHFFFAOYSA-N |
SMILES |
CC1=CSC(=N1)NC(=O)C2=CC(=CC=C2)Cl |
Canonical SMILES |
CC1=CSC(=N1)NC(=O)C2=CC(=CC=C2)Cl |
Origin of Product |
United States |
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